2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[1-ethyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C18H23N3O2S/c1-3-21-16(14-6-8-15(23-2)9-7-14)12-19-18(21)24-13-17(22)20-10-4-5-11-20/h6-9,12H,3-5,10-11,13H2,1-2H3
• InChI Key: DWEMCMMRSSDLOL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)N2CCCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
BenchChem offers high-quality 2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

New Approaches for the Synthesis of Thiazoles and Their Fused Derivatives : This research demonstrates the reactivity of certain carbonyl methylene thiazol derivatives towards aromatic aldehydes, cyanomethylene reagents, and other compounds to synthesize various derivatives, including thiazoles and fused derivatives. The synthesized products were tested for antimicrobial activity against bacterial and fungal strains, showing the chemical versatility and potential biological applications of these compounds Wagnat W. Wardkhan et al., 2008.

One-Pot Synthesis of Emitters with Large Stokes' Shift : This study focuses on the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, demonstrating a significant Stokes' shift range and variable quantum yields. The research highlights the potential of these compounds in creating luminescent materials for various applications G. Volpi et al., 2017.

Biological and Medicinal Applications

Microwave-Assisted Synthesis of Anti-Breast Cancer Agents : This study utilizes 1-(4-methyl-2-(2-(1-(thiophen-2-yl)ethylidene)hydrazinyl) thiazol-5-yl)ethanone as a building block to synthesize derivatives with potential antitumor activities against MCF-7 tumor cells. The findings suggest promising avenues for the development of novel cancer therapies Huda K. Mahmoud et al., 2021.

Antioxidant and Anticancer Activity of Novel Derivatives : This research synthesized a series of derivatives showing significant antioxidant activity, with some compounds displaying higher activity than ascorbic acid. Additionally, anticancer activities were evaluated against human glioblastoma and breast cancer cell lines, identifying compounds with potential therapeutic benefits I. Tumosienė et al., 2020.

Synthesis and Antiviral Activity of Novel Compounds : A study on the synthesis of various heterocyclic compounds derived from 1-(1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and their reactions to produce derivatives with potential antiviral activities. This research outlines the utility of these compounds in developing antiviral agents F. Attaby et al., 2006.